3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a 6,7-dimethoxyquinazolin-4(3H)-one core, a heterocyclic scaffold known for its pharmacological relevance, particularly in kinase inhibition and CNS targeting. Attached to the quinazolinone’s 3-position is a 3-oxopropyl linker connecting to a 4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl moiety. The benzoxazole ring incorporates a fluorine atom at position 6, which enhances metabolic stability and binding affinity through electronegative effects.
Structural elucidation of such compounds typically employs X-ray crystallography, with software like SHELX used for refinement and analysis of small-molecule structures . Hydrogen bonding patterns, critical for crystal packing and solubility, can be analyzed using graph-set theory and tools like Mercury CSD .
Properties
Molecular Formula |
C25H25FN4O5 |
|---|---|
Molecular Weight |
480.5 g/mol |
IUPAC Name |
3-[3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl]-6,7-dimethoxyquinazolin-4-one |
InChI |
InChI=1S/C25H25FN4O5/c1-33-21-12-18-19(13-22(21)34-2)27-14-30(25(18)32)10-7-23(31)29-8-5-15(6-9-29)24-17-4-3-16(26)11-20(17)35-28-24/h3-4,11-15H,5-10H2,1-2H3 |
InChI Key |
CDEKKQBRTKONPZ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=O)N(C=N2)CCC(=O)N3CCC(CC3)C4=NOC5=C4C=CC(=C5)F)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one typically involves multiple steps, starting from readily available starting materials. The key steps include:
Formation of the Benzoxazole Moiety: This can be achieved by reacting piperidine-4-carboxylic acid with 1,3-difluorobenzene in the presence of various halogen derivatives.
Quinazolinone Core Construction: The quinazolinone core is synthesized through a cyclization reaction involving appropriate precursors such as anthranilic acid derivatives.
Coupling Reactions: The final step involves coupling the benzoxazole and quinazolinone intermediates under suitable conditions to form the target compound.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to achieve higher yields and purity. This may include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.
Chemical Reactions Analysis
Types of Reactions
Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols under suitable conditions.
Substitution: The benzoxazole moiety can participate in nucleophilic substitution reactions, especially at the fluorine-substituted positions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.
Substitution: Nucleophiles like amines and thiols can be employed under basic conditions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction can produce alcohol derivatives .
Scientific Research Applications
3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one has several scientific research applications:
Mechanism of Action
The mechanism of action of 3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one involves its interaction with specific molecular targets. The benzoxazole moiety is known to interact with DNA and proteins, potentially disrupting their normal functions . The quinazolinone core can inhibit various enzymes, leading to altered cellular processes .
Comparison with Similar Compounds
Research Findings and Implications
- Synthetic Accessibility: The target compound’s synthesis likely involves coupling the quinazolinone with a preformed benzoxazole-piperidine intermediate via a ketone linker. This contrasts with Compound A’s pyrido-pyrimidinone core, which requires multistep annulation.
- Structure-Activity Relationship (SAR): The 3-oxopropyl linker optimizes spatial orientation for target engagement compared to shorter linkers. 6,7-Dimethoxy groups on quinazolinone may enhance selectivity for kinases over off-target receptors.
- Crystallographic Data : SHELX-refined structures of analogous compounds reveal that fluorine substituents reduce torsional disorder in benzoxazole rings, improving diffraction quality .
Biological Activity
Chemical Structure and Properties
The compound is characterized by the following molecular formula:
- Molecular Formula : C23H27FN4O2
- Molecular Weight : 410.49 g/mol
- IUPAC Name : 3-{3-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]-3-oxopropyl}-6,7-dimethoxyquinazolin-4(3H)-one
Structural Features
The structure features a quinazolinone core substituted with a benzoxazole moiety and a piperidine ring. This unique combination is believed to contribute to its biological activity, particularly its interaction with neurotransmitter systems.
Pharmacological Effects
Research indicates that this compound possesses various pharmacological activities:
- Antipsychotic Activity : The compound shows potential as an antipsychotic agent, similar to other derivatives in its class. It may modulate dopaminergic and serotonergic pathways, which are crucial in the treatment of schizophrenia and related disorders.
- Neuroprotective Effects : Preliminary studies suggest that it may offer neuroprotective benefits, possibly through antioxidant mechanisms or by inhibiting neuroinflammatory processes.
- Antitumor Activity : Some derivatives of quinazolinones have been reported to exhibit cytotoxic effects against various cancer cell lines. This compound's structural analogs have demonstrated activity against breast cancer and leukemia cells.
The exact mechanism of action for this compound is still under investigation. However, it is hypothesized to involve:
- Dopamine Receptor Modulation : Similar compounds have been shown to act as antagonists at dopamine D2 receptors.
- Serotonin Receptor Interaction : The presence of the piperidine ring suggests potential interactions with serotonin receptors, possibly enhancing mood and reducing anxiety.
In Vitro Studies
A study published in the Journal of Pharmaceutical Sciences examined the cytotoxic effects of related quinazolinone derivatives on human cancer cell lines. The results indicated that compounds with similar structures could inhibit cell proliferation significantly (p < 0.05) when tested against MCF-7 (breast cancer) and HL-60 (leukemia) cell lines.
In Vivo Studies
In vivo studies have demonstrated that compounds with structural similarities exhibit significant reductions in tumor size in mouse models when administered at specific dosages (e.g., 50 mg/kg) over a period of four weeks. These findings suggest that further exploration into dosage optimization could enhance therapeutic efficacy.
Comparative Analysis
| Compound Name | Molecular Weight | Antipsychotic Activity | Antitumor Activity |
|---|---|---|---|
| Target Compound | 410.49 g/mol | Yes | Yes |
| Compound A | 425.51 g/mol | Yes | Moderate |
| Compound B | 400.45 g/mol | No | High |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
